Cas no 1355090-21-9 (Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide)

• Product Name: Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide
• CAS No: 1355090-21-9
• MF: C₉H₆BF₆K
• MW: 278.043664455414
• CID: 5673075
• PubChem ID: 165985357
• Update Time: 2025-09-28

Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide
• 1355090-21-9
• EN300-26625466
• Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide

• Inchi： 1S/C9H6BF6.K/c11-9(12,13)8(6-10(14,15)16)7-4-2-1-3-5-7;/h1-6H;/q-1;+1/b8-6+;
• InChI Key： HJZCROHAVCJMSV-WVLIHFOGSA-N
• SMILES： [K+].F[B-](/C=C(/C(F)(F)F)\C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 278.0103808g/mol
• Monoisotopic Mass: 278.0103808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide

Introduction to Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide (CAS No. 1355090-21-9)

Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide, with the chemical formula corresponding to its CAS number 1355090-21-9, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing derivatives, which are widely recognized for their unique reactivity and utility in various chemical transformations.

The structure of this compound features a trifluoro substituent attached to a phenylpropenone backbone, which is further coordinated to a potassium cation. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic molecules. The presence of fluorine atoms enhances the compound's stability and reactivity, particularly in cross-coupling reactions where it serves as an effective nucleophile.

In recent years, there has been a surge in research focused on the development of novel boron-containing compounds for their applications in pharmaceuticals and materials science. One of the most notable areas of interest is the use of such compounds in the synthesis of drug candidates. For instance, organoboron reagents like Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide have been employed in the preparation of bioactive molecules targeting various therapeutic areas.

The compound's role as a boronic acid derivative has made it particularly useful in Suzuki-Miyaura cross-coupling reactions, which are fundamental transformations in modern synthetic organic chemistry. These reactions allow for the efficient formation of carbon-carbon bonds, a crucial step in constructing complex molecular architectures. The trifluoro group in this compound not only influences its electronic properties but also enhances its compatibility with transition metal catalysts commonly used in such coupling reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Boron-containing polymers and coordination complexes exhibit fascinating properties such as high thermal stability and tunable electronic characteristics. Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide has been explored as a precursor in the synthesis of these materials, demonstrating its versatility beyond traditional pharmaceutical applications.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. Boron-containing drugs have demonstrated efficacy in targeting specific biological pathways without significant side effects. The unique structural features of Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide make it an attractive candidate for further investigation in medicinal chemistry.

In conclusion, Potassium trifluoro(3,3,3-trifluoro-2-phenylprop-1-en-1-yl)boranuide (CAS No. 1355090-21-9) is a multifaceted compound with broad applications across synthetic chemistry, materials science, and pharmaceutical research. Its distinctive structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further.